Cas no 943743-18-8 (2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid)

• Product Name: 2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid
• CAS No: 943743-18-8
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• MDL: MFCD32879690
• CID: 5666718
• PubChem ID: 57842776
• Update Time: 2025-05-26

2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• N-[(4-Bromophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]glycine
• GNCKMEQYGJDVCP-UHFFFAOYSA-N
• 943743-18-8
• EN300-27729143
• SCHEMBL3858652
• 2-{[(4-bromophenyl)methyl][(tert-butoxy)carbonyl]amino}acetic acid
• 2-((4-bromobenzyl)(tert-butoxycarbonyl)amino)acetic acid
• 2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid

• MDL： MFCD32879690
• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16(9-12(17)18)8-10-4-6-11(15)7-5-10/h4-7H,8-9H2,1-3H3,(H,17,18)
• InChI Key： GNCKMEQYGJDVCP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CC1=CC=C(Br)C=C1)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.2±38.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on 2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid

Comprehensive Overview of 2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid (CAS No. 943743-18-8)

2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid (CAS No. 943743-18-8) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of N-protected amino acid derivatives, featuring a tert-butoxycarbonyl (Boc) group, a 4-bromobenzyl moiety, and a carboxylic acid functional group. Its unique structure makes it invaluable for constructing complex peptide chains and small-molecule drugs, particularly in the development of targeted therapies and bioconjugates.

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In summary, 2-{(4-bromophenyl)methyl(tert-butoxy)carbonylamino}acetic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in peptide engineering and alignment with industry trends (e.g., personalized medicine) ensure its continued relevance. For researchers navigating structure-activity relationship (SAR) studies, this compound offers a robust scaffold to explore bioisosteric replacements and prodrug strategies.